3-Bromo-2-cyano-5-methoxybenzenesulfonyl chloride
Overview
Description
3-Bromo-2-cyano-5-methoxybenzenesulfonyl chloride (3-BCMBSC) is a reagent used in organic chemistry, specifically in the synthesis of compounds. It is a versatile reagent, as it can be used in a variety of reactions, including nucleophilic substitution and elimination reactions. 3-BCMBSC is a highly reactive compound, and is used in a variety of laboratory experiments.
Mechanism of Action
The mechanism of action of 3-Bromo-2-cyano-5-methoxybenzenesulfonyl chloride is based on nucleophilic substitution and elimination reactions. In a nucleophilic substitution reaction, a nucleophile (an electron-rich species) reacts with the bromine atom in the this compound molecule, resulting in the formation of a new compound. In an elimination reaction, the bromine atom is removed from the this compound molecule, resulting in the formation of a new compound.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects. It is a highly reactive compound, and is not known to interact with biological systems.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-Bromo-2-cyano-5-methoxybenzenesulfonyl chloride in lab experiments is its versatility. It can be used in a variety of reactions, making it a useful reagent for organic synthesis. Additionally, this compound is a highly reactive compound, which makes it useful for synthesizing a variety of compounds.
However, there are some limitations to using this compound in lab experiments. It is a highly toxic compound, and should be handled with extreme caution. Additionally, this compound is a volatile compound, and must be stored in an airtight container.
Future Directions
The use of 3-Bromo-2-cyano-5-methoxybenzenesulfonyl chloride in scientific research is expected to increase in the future. It is a versatile reagent, and can be used in a variety of reactions. Additionally, this compound can be used to synthesize a variety of compounds, including amines, esters, amides, heterocycles, peptides, and proteins. Furthermore, this compound can be used in the synthesis of novel compounds, which could have potential applications in medicine and other fields. Finally, this compound could be used in the synthesis of biologically active compounds, which could be used for therapeutic applications.
Scientific Research Applications
3-Bromo-2-cyano-5-methoxybenzenesulfonyl chloride is widely used in scientific research, as it can be used to synthesize a variety of compounds. It is used in the synthesis of organic compounds, such as amines, esters, and amides. It is also used in the synthesis of heterocyclic compounds, such as pyridines, quinolines, and imidazoles. Additionally, this compound is used in the synthesis of peptides and proteins.
properties
IUPAC Name |
3-bromo-2-cyano-5-methoxybenzenesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrClNO3S/c1-14-5-2-7(9)6(4-11)8(3-5)15(10,12)13/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PUJCBQNLIOVDBG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C(=C1)Br)C#N)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrClNO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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